Cas no 869882-08-6 (2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile)

• Product Name: 2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile
• CAS No: 869882-08-6
• MF: C₁₀H₅F₆N
• MW: 253.143823385239
• CID: 1039480
• PubChem ID: 58951838
• Update Time: 2025-04-20

2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile
• 2-[2,6-bis(trifluoromethyl)phenyl]acetonitrile
• SCHEMBL952788
• [2,6-Bis(trifluoromethyl)phenyl]acetonitrile
• (2,6-bis-trifluoromethyl-phenyl)-acetonitrile
• 869882-08-6
• DTXSID30730681
• DB-329114

• Inchi： 1S/C10H5F6N/c11-9(12,13)7-2-1-3-8(10(14,15)16)6(7)4-5-17/h1-3H,4H2
• InChI Key： FEVSGILCUHGGLS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1CC#N)(F)F

Computed Properties

• Exact Mass: 253.03261814g/mol
• Monoisotopic Mass: 253.03261814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų